Cas no 797809-12-2 (3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid)

3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with chloro, methoxyphenyl, and trifluoromethyl substituents. Its carboxylic acid functionality enhances solubility and reactivity, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. The trifluoromethyl group contributes to metabolic stability and lipophilicity, while the chloro and methoxyphenyl moieties offer sites for further derivatization. This compound is particularly valuable in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents, due to its structural diversity and potential for selective interactions with target proteins. Its well-defined synthetic route ensures consistent purity and scalability.

3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid structure

797809-12-2 structure

Product Name:3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid

CAS No:797809-12-2

MF:C₁₅H₉ClF₃N₃O₃

MW:371.698472738266

MDL:MFCD02253967

CID:3057775

PubChem ID:1153124

Update Time:2025-10-29

3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- <br>3-Chloro-5-(3-methoxy-phenyl)-7-trifluoromethyl-pyrazolo[1,5- a ]pyrimidine -2-carboxylic acid
- 3-chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- TZYRJYXQFGWBLR-UHFFFAOYSA-N
- BBL039482
- MFCD02253967
- STK348769
- 3-chloro-5-(3-methoxy-phenyl)-7-trifluoromethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid
- EN300-227865
- AKOS000304148
- 3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 3-chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- LS-03337
- H25424
- ALBB-009916
- 797809-12-2
- 3-Chloro-5-(3-methoxy-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 3-chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-
- 3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid
- MDL： MFCD02253967
- Inchi： 1S/C15H9ClF3N3O3/c1-25-8-4-2-3-7(5-8)9-6-10(15(17,18)19)22-13(20-9)11(16)12(21-22)14(23)24/h2-6H,1H3,(H,23,24)
- InChI Key： TZYRJYXQFGWBLR-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=NN2C=1N=C(C1C=CC=C(C=1)OC)C=C2C(F)(F)F

Computed Properties

Exact Mass: 371.0284533Da
Monoisotopic Mass: 371.0284533Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 510
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 76.7Å²

Experimental Properties

Density: 1.6±0.1 g/cm3

3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Pricemore >>

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Fluorochem	028206-250mg	3-Chloro-5-(3-methoxy-phenyl)-7-trifluoromethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid	797809-12-2		250mg	￡144.00	2022-03-01
Fluorochem	028206-1g	3-Chloro-5-(3-methoxy-phenyl)-7-trifluoromethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid	797809-12-2		1g	￡287.00	2022-03-01
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Matrix Scientific	040809-500mg	3-Chloro-5-(3-methoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	797809-12-2		500mg	$189.00	2023-09-06
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